Cas no 2228738-78-9 (2-(3-bromopropyl)-3-(trifluoromethyl)pyridine)

• Product Name: 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine
• CAS No: 2228738-78-9
• MF: C₉H₉BrF₃N
• MW: 268.073672056198
• CID: 5962204
• PubChem ID: 165794082
• Update Time: 2025-05-20

2-(3-bromopropyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine
• EN300-1943739
• 2228738-78-9

• Inchi： 1S/C9H9BrF3N/c10-5-1-4-8-7(9(11,12)13)3-2-6-14-8/h2-3,6H,1,4-5H2
• InChI Key： QESGIMKWEOFCNI-UHFFFAOYSA-N
• SMILES： BrCCCC1C(C(F)(F)F)=CC=CN=1

Computed Properties

• Exact Mass: 266.98705g/mol
• Monoisotopic Mass: 266.98705g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 12.9Ų

Additional information on 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Application of 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine (CAS: 2228738-78-9) in Chemical Biology and Pharmaceutical Research

The compound 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine (CAS: 2228738-78-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile reactivity. This heterocyclic compound, featuring a bromopropyl side chain and a trifluoromethyl group, serves as a valuable intermediate in the synthesis of biologically active molecules. Recent studies have explored its potential in drug discovery, particularly in the development of kinase inhibitors and antiviral agents.

One of the key applications of 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine is its role as a building block for the synthesis of pyridine-based pharmacophores. The bromopropyl moiety allows for facile functionalization through nucleophilic substitution reactions, enabling the introduction of diverse substituents. Meanwhile, the electron-withdrawing trifluoromethyl group enhances the metabolic stability of the resulting compounds, a critical factor in drug design. Recent publications have highlighted its use in the preparation of novel Janus kinase (JAK) inhibitors, which show promise for treating autoimmune diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers utilized 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine as a key intermediate in the synthesis of a series of potent JAK3 inhibitors. The compound's reactivity enabled efficient coupling with various heterocyclic systems, yielding derivatives with nanomolar inhibitory activity. Molecular docking studies revealed that the trifluoromethyl group plays a crucial role in binding to the hydrophobic pocket of the JAK3 active site, while the pyridine nitrogen participates in key hydrogen bonding interactions.

Beyond its applications in kinase inhibitor development, recent investigations have explored the antiviral potential of derivatives stemming from this compound. The COVID-19 pandemic has spurred interest in broad-spectrum antiviral agents, and researchers have identified 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine as a promising scaffold for targeting viral proteases. Preliminary results from in vitro assays demonstrate moderate activity against SARS-CoV-2 main protease (Mpro), with structure-activity relationship (SAR) studies currently underway to optimize potency.

The synthetic versatility of 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine has also been demonstrated in materials science applications. A 2022 study in ACS Applied Materials & Interfaces reported its use as a precursor for the development of fluorinated pyridine-based ligands for luminescent metal-organic frameworks (MOFs). The electron-deficient nature of the trifluoromethylated pyridine ring enhances the stability of these materials while allowing for tunable photophysical properties, opening new possibilities for biosensing applications.

From a safety and handling perspective, recent material safety data sheets (MSDS) updates emphasize the need for proper precautions when working with 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine. The compound is classified as a skin and eye irritant, requiring appropriate personal protective equipment. However, its stability under standard laboratory conditions makes it a practical choice for synthetic applications. Current research is focusing on developing greener synthetic routes to this valuable intermediate, with several groups reporting improved yields through palladium-catalyzed coupling methodologies.

Looking forward, the unique properties of 2-(3-bromopropyl)-3-(trifluoromethyl)pyridine position it as a compound of continuing interest in medicinal chemistry. Its dual functionality as both an electrophile (via the bromopropyl group) and a hydrogen bond acceptor (via the pyridine nitrogen) provides multiple vectors for structural diversification. Ongoing research is expected to further expand its applications in targeted drug delivery systems and as a scaffold for covalent inhibitor development, particularly in the growing field of targeted protein degradation.